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Abstract

This technical guide delves into the primary scientific literature and historical chemical accounts
to elucidate the discovery of saccharic acid. It moves beyond a superficial attribution to provide
a detailed narrative of the initial experimental work, the intellectual context of 18th-century
chemistry, and the subsequent refinement of our understanding of sugar-derived dicarboxylic
acids. We will establish that the foundational work leading to the isolation of what would later
be characterized as a class of "sugar acids," including saccharic acid, was conducted by the
pioneering Swedish chemist Carl Wilhelm Scheele in the latter half of the 18th century through
the nitric acid oxidation of various sugars. This guide will provide a detailed analysis of the
primitive yet effective experimental protocols of the era, the causal reasoning behind the choice
of reagents, and the evolution of nomenclature from the initial "acid of sugar” to the specific
chemical identities we recognize today.

Introduction: The Dawn of Organic Acid Chemistry

The late 18th century was a period of profound transformation in the field of chemistry. The
phlogiston theory, which had long dominated chemical thought, was beginning to yield to the
nascent principles of stoichiometry and elemental analysis, championed by figures like Antoine
Lavoisier. It was within this environment of burgeoning empirical investigation that Carl Wilhelm
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Scheele, a pharmacist and chemist of extraordinary experimental skill, embarked on a
systematic investigation of the chemical constituents of the natural world. Scheele's work was
characterized by meticulous observation and a remarkable ability to isolate and purify new
substances from complex mixtures. His research into the action of acids on natural products
was particularly fruitful, leading to the discovery of a host of organic acids, including tartaric,
oxalic, uric, lactic, and citric acids. It is within this body of work that we find the genesis of
saccharic acid.

The Seminal Discovery: Scheele's "Acid of Sugar"

Primary historical accounts and analyses of Scheele's work reveal that he was the first to
systematically investigate the products of the vigorous oxidation of sugars. While the exact
date is subject to some historical ambiguity, his key experiments in this area were conducted
between 1776 and 1784.

2.1. The Causality of Experimental Design: The Choice of Nitric Acid

Scheele's choice of nitric acid as an oxidizing agent was both deliberate and insightful for the
time. Nitric acid was known as a powerful "spirit" capable of dissolving metals and other
substances, a property attributed to its "dephlogisticating” nature (in the terminology of the
phlogiston theory). From a modern perspective, we understand that nitric acid is a potent
oxidizing agent due to the +5 oxidation state of the nitrogen atom.

The rationale behind this choice can be understood through the following points:

o Reactivity: Scheele required a reagent that could break down the relatively stable sugar
molecule. Milder acids of the time would not have been sufficient to induce the necessary
oxidation of both the terminal aldehyde and primary alcohol groups of an aldose.

 Volatility of Byproducts: The reduction of nitric acid produces volatile nitrogen oxides (such
as NO and NO3), which could be driven off by heating, simplifying the isolation of the non-
volatile acidic product.

 Availability and Purity: Nitric acid, or aqua fortis, was a commonly available and relatively
well-characterized reagent for 18th-century chemists.

2.2. The Initial "Acid of Sugar" and the Conflation with Oxalic Acid
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Scheele's initial experiments involved the treatment of saccharum (sugar, likely sucrose) with
concentrated nitric acid. Upon heating, this reaction would have produced a vigorous
effervescence of nitrogen oxides, leaving behind a crystalline acidic substance. Scheele termed
this product "acid of sugar."[1]

A significant point of initial confusion, both for Scheele and the wider chemical community, was
the relationship between this "acid of sugar" and another of his discoveries, the acid he had
isolated from sorrel (Oxalis acetosella). In 1784, Scheele demonstrated that the "acid of sugar”
he had prepared was identical to the acid from sorrel.[1] Consequently, both were initially
referred to as "acid of sugar" or "sorrel acid,” and later systematically named oxalic acid.

This early conflation is understandable given the analytical limitations of the era. Both
saccharic acid and oxalic acid are crystalline solids with acidic properties. However, oxalic acid
(C2H204) is a common byproduct of the strong oxidation of carbohydrates, often produced in
greater yield and more readily crystallized than the six-carbon aldaric acids. It is therefore
highly probable that Scheele's initial "acid of sugar” was predominantly oxalic acid, with any co-
produced saccharic acid remaining as a minor, uncharacterized component of the mixture.

Experimental Protocol: A Reconstruction of
Scheele's Method

While Scheele's own laboratory notes provide the most direct insight, a generalized protocol for
the 18th-century preparation of "acid of sugar" can be reconstructed from historical chemical
texts and analyses of his work.

Experimental Workflow: Nitric Acid Oxidation of Sugar (circa 1780)
Caption: Reconstructed 18th-century workflow for the preparation of "acid of sugar.”
Step-by-Step Methodology:

o Charging the Reaction Vessel: A quantity of saccharum (sugar) was placed into a glass
retort.

» Addition of Oxidant: Concentrated aqua fortis (nitric acid) was carefully added to the sugar in
the retort. The ratio of acid to sugar was likely determined empirically, with a significant
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excess of acid being necessary to drive the reaction to completion.

Application of Heat: The retort was gently heated, likely on a sand bath to ensure even
temperature distribution and prevent cracking of the glass. This would initiate a vigorous
reaction, characterized by the evolution of brown, noxious fumes (nitrogen oxides).

Digestion and Evaporation: The mixture was heated until the initial vigorous reaction
subsided and the evolution of fumes ceased. The resulting solution was then further heated
to evaporate excess nitric acid and water, concentrating the solution to a syrupy consistency.

Crystallization and Isolation: The concentrated syrup was allowed to cool. Upon standing, a
crystalline solid would precipitate. This solid, Scheele's "acid of sugar,” was then separated
from the remaining liquid, likely by decantation or filtration through linen.

Self-Validating Aspects of the Protocol:

Visual and Olfactory Cues: The evolution of brown fumes and the subsequent formation of a
crystalline solid from a non-crystalline starting material provided clear, albeit qualitative,
indicators of chemical transformation.

Taste: In an era before modern analytical technigues, taste was a common (and hazardous)
method of characterization. The sour taste of the product would have confirmed its acidic
nature.

Formation of Salts: The ability of the isolated acid to neutralize alkaline substances (like
potash) to form salts would have served as further chemical proof of its acidic character.

From "Acid of Sugar” to a Family of Aldaric Acids

The crucial step in differentiating the various sugar-derived dicarboxylic acids came with
improved analytical techniques in the 19th century. While Scheele's work laid the foundation, it
was later chemists who, with a more refined understanding of elemental composition and
stereochemistry, were able to distinguish between:

o Oxalic Acid (C2H204): The primary, two-carbon dicarboxylic acid product from the aggressive
oxidation of most sugars.
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e Mucic Acid (from Lactose and Galactose): An optically inactive (meso) aldaric acid. Scheele
also isolated this acid, which he termed acidum sacchari lactis (acid of milk sugar), by the
nitric acid oxidation of lactose.

e Saccharic Acid (from Glucose): An optically active aldaric acid.

The eventual naming of "saccharic acid" reflects the direct lineage from Scheele's "acid of
sugar,” but with a more specific definition tied to its glucose precursor.

Chemical Transformation: Glucose to Saccharic Acid

Caption: The modern representation of the oxidation of D-glucose to saccharic acid.

Conclusion: Scheele's Foundational Legacy

The discovery of saccharic acid is not attributable to a single, definitive experiment that yielded
a pure, well-characterized substance under that name. Instead, it emerged from the pioneering,
systematic investigations of Carl Wilhelm Scheele into the action of nitric acid on sugars. His
preparation of "acid of sugar” in the late 18th century represents the primary discovery of the
class of dicarboxylic acids derived from carbohydrates. Although his initial product was likely a
mixture dominated by oxalic acid, his work directly led to the subsequent isolation and
characterization of specific aldaric acids, including mucic acid from lactose and, ultimately,
saccharic acid from glucose. This in-depth analysis of the primary historical context reveals that
any modern synthesis or application of saccharic acid rests on the foundational experimental
framework established by Scheele over two centuries ago.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. encyclopedia.com [encyclopedia.com]

 To cite this document: BenchChem. ["primary literature on the discovery of saccharic acid"].
BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1196928?utm_src=pdf-custom-synthesis
https://www.encyclopedia.com/science/dictionaries-thesauruses-pictures-and-press-releases/scheele-carl-wilhelm
https://www.benchchem.com/product/b1196928#primary-literature-on-the-discovery-of-saccharic-acid
https://www.benchchem.com/product/b1196928#primary-literature-on-the-discovery-of-saccharic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1196928#primary-literature-on-the-discovery-of-
saccharic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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